Cas no 1544-68-9 (4-Fluorophenyl isothiocyanate)

4-Fluorophenyl isothiocyanate structure
4-Fluorophenyl isothiocyanate structure
Product Name:4-Fluorophenyl isothiocyanate
CAS No:1544-68-9
MF:C7H4FNS
MW:153.176763534546
MDL:MFCD00004809
CID:41556
PubChem ID:15241
Update Time:2025-04-18

4-Fluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Fluorophenyl isothiocyanate
    • 4-Fluoroisothiocyanatobenzene
    • 1-fluoro-4-isothiocyanato-benzene
    • 1-fluoro-4-isothiocyanatobenzene
    • Isothiocyanic Acid 4-Fluorophenyl Ester
    • p-Fluorophenyl isothiocyanate
    • Benzene, 1-fluoro-4-isothiocyanato-
    • 4-fluorophenylisothiocyanate
    • ISOTHIOCYANIC ACID, p-FLUOROPHENYL ESTER
    • NFIUJHJMCQQYDL-UHFFFAOYSA-N
    • 4-fluorobenzenisothiocyanate
    • PubChem5008
    • WLN: SCNR DF
    • 4f
    • PS-10310
    • F2121-0327
    • 1544-68-9
    • 4-Fluorophenyl isothiocyanate, 98%
    • SCHEMBL457225
    • NSC78433
    • NSC-78433
    • NSC 78433
    • 4fluorophenyl isothiocyanate
    • CHEMBL4646848
    • FT-0618539
    • EINECS 216-280-4
    • 1-Fluoro-4-isothiocyanatobenzene #
    • 1-fluoranyl-4-isothiocyanato-benzene
    • 4-fluoro-phenylisothiocyanate
    • AKOS000212244
    • A809538
    • J-515414
    • DTXSID3061768
    • MFCD00004809
    • 1-isothiocyanato-4-fluorobenzene
    • J-802138
    • BRN 0636596
    • BP-12925
    • 4-12-00-01110 (Beilstein Handbook Reference)
    • GEO-04330
    • NS00047599
    • F0644
    • 4-fluorophenyl-isothiocyanate
    • EN300-17378
    • 4-fluoro-phenyl isothiocyanate
    • DTXCID1034973
    • STL163642
    • BBL012572
    • DB-043222
    • MDL： MFCD00004809
    • Inchi： 1S/C7H4FNS/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
    • InChI Key： NFIUJHJMCQQYDL-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC(=CC=1)F
    • BRN： 0636596

Computed Properties

  • Exact Mass: 153.00500
  • Monoisotopic Mass: 153.004848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.4
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Solids
  • Density: 1.25
  • Melting Point: 24-26 °C (lit.)
  • Boiling Point: 228°C(lit.)
  • Flash Point: Degrees Fahrenheit:192.2°F
    Degrees Celsius:89°C
  • Refractive Index: 1.6195-1.6215
  • PSA: 44.45000
  • LogP: 2.56000
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

4-Fluorophenyl isothiocyanate Security Information

  • Symbol: GHS05 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314,H317,H334
  • Warning Statement： P261,P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 1759 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34-42
  • Safety Instruction： S23-S26-S36/37-S39-S45
  • FLUKA BRAND F CODES：10-21-19
  • RTECS：NX8760000
  • Hazardous Material Identification： C
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III
  • TSCA：T
  • Storage Condition：0-10°C
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34; R42

4-Fluorophenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Fluorophenyl isothiocyanate Pricemore >>

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